Cas no 1446237-35-9 (3-bromo-4-fluoro-N-phenylbenzenesulfonamide)

• Product Name: 3-bromo-4-fluoro-N-phenylbenzenesulfonamide
• CAS No: 1446237-35-9
• MF: C₁₂H₉BrFNO₂S
• MW: 330.172764539719
• CID: 2134805
• Update Time: 2023-11-19

3-bromo-4-fluoro-N-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-fluoro-N-phenylBenzenesulfonamide
• Benzenesulfonamide, 3-bromo-4-fluoro-N-phenyl-
• CID 89656427
• 3-bromo-4-fluoro-N-phenylbenzenesulfonamide

• Inchi： 1S/C12H9BrFNO2S/c13-11-8-10(6-7-12(11)14)18(16,17)15-9-4-2-1-3-5-9/h1-8,15H
• InChI Key： FBQVDAKHSIDPBL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)S(NC1C=CC=CC=1)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• Topological Polar Surface Area: 54.6

Experimental Properties

• Density: 1.659±0.06 g/cm3(Predicted)
• Boiling Point: 423.1±55.0 °C(Predicted)
• pka: 7.32±0.10(Predicted)